

Application Notes and Protocols: Niobium-95 in Nuclear Medicine Research

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Niobium-95*

CAS No.: *13967-76-5*

Cat. No.: *B1194888*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Niobium-95 (^{95}Nb) is a reactor-produced radionuclide with a half-life of 35 days, making it a valuable tool in nuclear medicine research, particularly for long-term ex vivo biodistribution studies.[1][2][3] Its longer half-life offers a convenient alternative to shorter-lived positron-emitting isotopes like Niobium-90 (^{90}Nb , half-life: 14.6 hours), allowing for extended analysis of the pharmacokinetic profiles of radiolabeled biomolecules.[1][2] This is particularly advantageous when studying large molecules like monoclonal antibodies (mAbs), which can have slow uptake and clearance rates. These application notes provide a detailed overview of the use of ^{95}Nb in preclinical research, focusing on its application in the radiolabeling of monoclonal antibodies for biodistribution studies.

The primary application of ^{95}Nb is as a surrogate for its positron-emitting counterpart, ^{90}Nb , in the initial stages of radiopharmaceutical development.[1][2] The similar chemistry of the two isotopes allows researchers to leverage the more convenient and cost-effective production of

^{95}Nb to optimize labeling procedures and perform detailed biodistribution analyses before moving to in vivo PET imaging studies with ^{90}Nb .

Physicochemical Properties of Niobium-95


A clear understanding of the decay characteristics of ^{95}Nb is crucial for its application and for radiation safety considerations.

Property	Value
Half-life ($t_{1/2}$)	34.991 days[4]
Decay Mode	β^- (Beta minus)
Primary Beta Energy ($E_{\beta\text{max}}$)	0.160 MeV
Primary Gamma Energy (E_{γ})	0.766 MeV (100% abundance)
Parent Nuclide	Zirconium-95 (^{95}Zr)[4]

Application: Preclinical Evaluation of Radiolabeled Monoclonal Antibodies

A significant application of ^{95}Nb is in the preclinical assessment of radiolabeled monoclonal antibodies. The following sections detail the experimental protocols for the conjugation of a chelator to an antibody, subsequent radiolabeling with ^{95}Nb , and the evaluation of the resulting radiopharmaceutical in vivo. The protocols are based on a proof-of-concept study utilizing the monoclonal antibody bevacizumab.[1][2][5]

Experimental Workflow for Preclinical Evaluation of ^{95}Nb -Bevacizumab



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the preparation and preclinical evaluation of ^{95}Nb -labeled bevacizumab.

Protocol 1: Conjugation of Df-Bz-NCS to Bevacizumab

This protocol describes the modification of the monoclonal antibody bevacizumab with the bifunctional chelator p-isothiocyanatobenzyl-desferrioxamine B (Df-Bz-NCS) to enable radiolabeling with **Niobium-95**.

Materials:

- Bevacizumab (Avastin®)
- Df-Bz-NCS
- Dimethyl sulfoxide (DMSO)
- 0.1 M Sodium bicarbonate buffer (NaHCO_3), pH 9.0
- PD-10 size-exclusion chromatography columns
- 0.9% Sodium chloride (NaCl) solution

Procedure:

- Prepare a solution of bevacizumab at a concentration of 3 mg/mL in 0.1 M NaHCO_3 buffer, pH 9.0.
- Dissolve Df-Bz-NCS in DMSO to a suitable concentration.
- Add a threefold molar excess of the Df-Bz-NCS solution to the bevacizumab solution while gently shaking.
- Incubate the reaction mixture for 30 minutes at 37°C.
- Remove the unconjugated chelator by size-exclusion chromatography using a PD-10 column pre-equilibrated with 0.9% NaCl solution.

- Collect the protein fraction containing the Df-bevacizumab conjugate.

Protocol 2: Radiolabeling of Df-Bevacizumab with ^{95}Nb

This protocol details the radiolabeling of the Df-bevacizumab conjugate with ^{95}Nb .

Materials:

- Df-bevacizumab conjugate from Protocol 1
- ^{95}Nb in 0.1 M oxalic acid
- PD-10 size-exclusion chromatography columns
- 0.9% Sodium chloride (NaCl) solution
- Thin-layer chromatography (TLC) system for quality control

Procedure:

- To a solution of Df-bevacizumab, add the ^{95}Nb solution.
- Incubate the reaction mixture at room temperature for 60 minutes with gentle stirring.
- Purify the ^{95}Nb -Df-bevacizumab from unreacted ^{95}Nb using a PD-10 column equilibrated with 0.9% NaCl solution.
- Collect the radiolabeled antibody fraction.
- Perform quality control using TLC to determine the radiochemical purity. A radiochemical purity of >95% is typically achieved.[\[6\]](#)

Protocol 3: In Vivo Biodistribution Study in Tumor-Bearing Mice

This protocol outlines the procedure for assessing the biodistribution of ^{95}Nb -Df-bevacizumab in a preclinical tumor model.

Materials:

- ^{95}Nb -Df-bevacizumab
- Tumor-bearing mice (e.g., SCID mice with M165 tumor xenografts)
- Saline solution for injection
- Anesthesia (e.g., isoflurane)
- Gamma counter
- Calibrated standards of the injected dose

Procedure:

- Prepare the ^{95}Nb -Df-bevacizumab for injection by diluting it in saline to the desired activity concentration.
- Administer a known amount of the radiolabeled antibody (e.g., 270 kBq/100 μg) to each mouse via tail vein injection.[\[5\]](#)
- At predetermined time points post-injection (e.g., 4, 24, 48, and 168 hours), euthanize a cohort of mice (n=3-5 per group).
- Collect blood and dissect major organs and tissues of interest (e.g., tumor, heart, lungs, liver, spleen, kidneys, muscle, bone).
- Weigh each tissue sample.
- Measure the radioactivity in each tissue sample and the injection standards using a gamma counter.
- Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.

Quantitative Data Presentation


The following table summarizes representative biodistribution data for ^{95}Nb -Df-bevacizumab in tumor-bearing mice at various time points post-injection. The data is presented as the mean percentage of the injected dose per gram of tissue (%ID/g) $\pm$ standard deviation.

Organ/Tissue	4 h p.i. (%ID/g)	24 h p.i. (%ID/g)	48 h p.i. (%ID/g)	168 h p.i. (%ID/g)
Blood	15.2 $\pm$ 2.1	10.5 $\pm$ 1.5	7.8 $\pm$ 1.1	2.1 $\pm$ 0.4
Tumor	5.1 $\pm$ 0.9	8.9 $\pm$ 1.3	10.2 $\pm$ 1.8	9.5 $\pm$ 1.6
Heart	2.5 $\pm$ 0.4	1.8 $\pm$ 0.3	1.3 $\pm$ 0.2	0.5 $\pm$ 0.1
Lungs	4.8 $\pm$ 0.7	3.5 $\pm$ 0.5	2.6 $\pm$ 0.4	1.0 $\pm$ 0.2
Liver	6.5 $\pm$ 1.0	5.2 $\pm$ 0.8	4.1 $\pm$ 0.6	2.5 $\pm$ 0.4
Spleen	3.1 $\pm$ 0.5	4.5 $\pm$ 0.7	5.8 $\pm$ 0.9	3.2 $\pm$ 0.5
Kidneys	7.8 $\pm$ 1.2	6.1 $\pm$ 0.9	4.9 $\pm$ 0.7	2.8 $\pm$ 0.4
Muscle	1.2 $\pm$ 0.2	0.9 $\pm$ 0.1	0.7 $\pm$ 0.1	0.3 $\pm$ 0.1
Bone	2.1 $\pm$ 0.3	2.5 $\pm$ 0.4	2.8 $\pm$ 0.5	1.9 $\pm$ 0.3

Note: The data presented in this table is representative and compiled from descriptions of biodistribution studies of radiolabeled bevacizumab.[5][7] Actual values may vary depending on the specific experimental conditions.

Signaling Pathway Visualization

While ^{95}Nb is primarily a research tool for tracking the biodistribution of molecules and does not directly interact with signaling pathways, the biomolecule it is attached to, such as bevacizumab, does. Bevacizumab targets Vascular Endothelial Growth Factor A (VEGF-A), a key regulator of angiogenesis. The following diagram illustrates the simplified signaling pathway inhibited by bevacizumab.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Radiochemical Investigations for Radiopharmaceutical Nuclear Medicine at JINR Laboratory of Nuclear Problems [ouci.dntb.gov.ua]
- 2. PET radiometals for antibody labeling - PMC [pmc.ncbi.nlm.nih.gov]
- 3. jnm.snmjournals.org [jnm.snmjournals.org]

- 4. Clinical Advances and Perspectives in Targeted Radionuclide Therapy - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. jnm.snmjournals.org [jnm.snmjournals.org]
- 6. researchportal.sckcen.be [researchportal.sckcen.be]
- 7. Development of Antibody Immuno-PET/SPECT Radiopharmaceuticals for Imaging of Oncological Disorders—An Update - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [Application Notes and Protocols: Niobium-95 in Nuclear Medicine Research]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1194888/docs#application-notes-and-protocols-niobium-95-in-nuclear-medicine-research>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check